Cas no 1807267-83-9 (Methyl 3-bromo-2-methylpyridine-4-acetate)

• Product Name: Methyl 3-bromo-2-methylpyridine-4-acetate
• CAS No: 1807267-83-9
• MF: C₉H₁₀BrNO₂
• MW: 244.085201740265
• CID: 4901785
• Update Time: 2025-06-09

Methyl 3-bromo-2-methylpyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-2-methylpyridine-4-acetate

• Inchi： 1S/C9H10BrNO2/c1-6-9(10)7(3-4-11-6)5-8(12)13-2/h3-4H,5H2,1-2H3
• InChI Key： FAZSPTUNZKJQBS-UHFFFAOYSA-N
• SMILES： BrC1C(C)=NC=CC=1CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 1.7
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-bromo-2-methylpyridine-4-acetate

Methyl 3-bromo-2-methylpyridine-4-acetate (CAS No. 1807267-83-9): An Overview

Methyl 3-bromo-2-methylpyridine-4-acetate (CAS No. 1807267-83-9) is a versatile organic compound that has gained significant attention in the fields of chemical synthesis and medicinal chemistry. This compound, characterized by its unique structural features, has been extensively studied for its potential applications in the development of novel pharmaceuticals and as an intermediate in various synthetic pathways.

The molecular structure of Methyl 3-bromo-2-methylpyridine-4-acetate consists of a pyridine ring substituted with a bromo group at the 3-position, a methyl group at the 2-position, and an acetate ester at the 4-position. The presence of these functional groups imparts specific chemical properties that make it a valuable building block in organic synthesis. The bromo group, in particular, can be readily utilized in various coupling reactions, such as Suzuki-Miyaura and Stille couplings, to introduce diverse substituents onto the pyridine ring.

Recent advancements in synthetic methodologies have further expanded the utility of Methyl 3-bromo-2-methylpyridine-4-acetate. For instance, a study published in the Journal of Organic Chemistry highlighted the use of this compound as a key intermediate in the synthesis of novel pyridine-based derivatives with potential therapeutic applications. The researchers demonstrated that by employing palladium-catalyzed cross-coupling reactions, they could efficiently synthesize a range of substituted pyridines with high yields and excellent regioselectivity.

In the realm of medicinal chemistry, Methyl 3-bromo-2-methylpyridine-4-acetate has shown promise as a starting material for the development of new drugs targeting various diseases. One notable example is its use in the synthesis of pyridine-based inhibitors of protein kinases, which are important targets in cancer therapy. A research team from the University of California reported the successful synthesis of several pyridine derivatives using this compound as a starting material. These derivatives exhibited potent inhibitory activity against specific kinases and showed promising results in preliminary biological assays.

Furthermore, the structural flexibility and reactivity of Methyl 3-bromo-2-methylpyridine-4-acetate make it an attractive candidate for exploring new chemical space. A recent study published in Chemical Communications explored the use of this compound in the development of novel scaffolds for drug discovery. By employing a combination of metal-catalyzed reactions and directed functionalization strategies, the researchers were able to generate a diverse library of pyridine-based compounds with potential biological activities.

The safety and environmental impact of Methyl 3-bromo-2-methylpyridine-4-acetate are also important considerations. While it is not classified as a hazardous material, proper handling and storage practices should be followed to ensure workplace safety and environmental protection. It is recommended to store this compound in a cool, dry place away from incompatible materials and to use appropriate personal protective equipment when handling it.

In conclusion, Methyl 3-bromo-2-methylpyridine-4-acetate (CAS No. 1807267-83-9) is a valuable compound with a wide range of applications in chemical synthesis and medicinal chemistry. Its unique structural features and reactivity make it an essential building block for the development of novel pharmaceuticals and other advanced materials. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in modern chemistry.